Cas no 2160860-52-4 (2-(1-methyl-1H-pyrazol-4-yl)ethyl 4-methylbenzene-1-sulfonate)

• Product Name: 2-(1-methyl-1H-pyrazol-4-yl)ethyl 4-methylbenzene-1-sulfonate
• CAS No: 2160860-52-4
• MF: C₁₃H₁₆N₂O₃S
• MW: 280.342741966248
• CID: 6184173
• PubChem ID: 165759440
• Update Time: 2025-10-29

2-(1-methyl-1H-pyrazol-4-yl)ethyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-6947119
• 2160860-52-4
• 2-(1-methyl-1H-pyrazol-4-yl)ethyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H16N2O3S/c1-11-3-5-13(6-4-11)19(16,17)18-8-7-12-9-14-15(2)10-12/h3-6,9-10H,7-8H2,1-2H3
• InChI Key： PAKGRWNETJJMCS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC1C=NN(C)C=1

Computed Properties

• Exact Mass: 280.08816355g/mol
• Monoisotopic Mass: 280.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-(1-methyl-1H-pyrazol-4-yl)ethyl 4-methylbenzene-1-sulfonate

Compound CAS No 2160860-52-4: 2-(1-Methyl-1H-Pyrazol-4-Yl)Ethyl 4-Methylbenzene-1-Sulfonate

The compound with CAS No 2160860-52-4, known as 2-(1-methyl-1H-pyrazol-4-yl)ethyl 4-methylbenzene-1-sulfonate, is a highly specialized organic chemical entity that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyrazole ring and a sulfonate group, making it a promising candidate for various applications.

The molecular structure of this compound is intriguing, as it combines a pyrazole moiety, which is known for its aromaticity and potential bioactivity, with a sulfonate group that can impart ionization properties. The presence of the methyl substituent on the pyrazole ring further enhances its chemical versatility. Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

In terms of synthesis, researchers have employed a variety of methodologies to construct this compound efficiently. One notable approach involves the coupling of the pyrazole derivative with the sulfonate group through nucleophilic substitution reactions. These methods have been optimized to achieve high yields and excellent purity, ensuring that the compound is suitable for advanced characterization techniques such as NMR spectroscopy and mass spectrometry.

The physicochemical properties of this compound are equally fascinating. Its solubility profile, stability under various conditions, and reactivity towards different functional groups make it an attractive building block for constructing more complex molecules. Recent advancements in computational chemistry have allowed scientists to predict its behavior in diverse environments, further aiding in its application across multiple disciplines.

One of the most exciting developments involving this compound is its potential use in pharmaceutical research. Studies have demonstrated that it exhibits moderate inhibitory activity against several key enzymes implicated in diseases such as cancer and inflammation. This has led to further investigations into its pharmacokinetic properties and toxicity profiles, paving the way for potential clinical applications.

Beyond medicine, this compound has also shown promise in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable bonds with other functional groups makes it an ideal candidate for creating materials with tailored properties such as enhanced durability or conductivity.

In conclusion, the compound with CAS No 2160860-52-4, or 2-(1-methyl-1H-pyrazol-4-yl)ethyl 4-methylbenzene-1-sulfonate, represents a remarkable intersection of chemical synthesis and functional utility. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both medicinal and materials science.